Cas no 1932236-27-5 ((3S,4R)-4-Propylpyrrolidin-3-ol)

• Product Name: (3S,4R)-4-Propylpyrrolidin-3-ol
• CAS No: 1932236-27-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 5303930
• PubChem ID: 96218303
• Update Time: 2026-03-10

(3S,4R)-4-Propylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-Propylpyrrolidin-3-ol
• rac-(3r,4s)-4-propylpyrrolidin-3-ol
• starbld0040134

• Inchi： 1S/C7H15NO/c1-2-3-6-4-8-5-7(6)9/h6-9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： PYJRWXOAVMGHNR-RNFRBKRXSA-N
• SMILES： O[C@@H]1CNC[C@H]1CCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• XLogP3: 0.6
• Topological Polar Surface Area: 32.299

Additional information on (3S,4R)-4-Propylpyrrolidin-3-ol

Comprehensive Overview of (3S,4R)-4-Propylpyrrolidin-3-ol (CAS No. 1932236-27-5): Properties, Applications, and Industry Insights

The compound (3S,4R)-4-Propylpyrrolidin-3-ol (CAS No. 1932236-27-5) is a chiral pyrrolidine derivative gaining attention in pharmaceutical and chemical research due to its unique stereochemistry and functional group arrangement. As a stereospecific building block, it plays a critical role in asymmetric synthesis, particularly in the development of bioactive molecules and small-molecule therapeutics. Its molecular structure features a propyl side chain at the 4-position and a hydroxyl group at the 3-position of the pyrrolidine ring, offering versatile reactivity for medicinal chemistry applications.

Recent studies highlight the growing demand for chiral intermediates like (3S,4R)-4-Propylpyrrolidin-3-ol in drug discovery programs targeting neurological disorders and metabolic diseases. The compound's 3D molecular configuration (confirmed by X-ray crystallography in some derivatives) enables precise interactions with biological targets, making it valuable for structure-activity relationship (SAR) studies. Researchers are particularly interested in its potential as a precursor for dopamine receptor modulators and enzyme inhibitors, aligning with current trends in personalized medicine development.

From a synthetic chemistry perspective, CAS 1932236-27-5 exemplifies advancements in stereoselective synthesis techniques. Modern protocols employ asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity (>99% ee), addressing the pharmaceutical industry's stringent requirements. The propyl substituent's lipophilicity also makes this compound useful for optimizing drug permeability in CNS-targeted therapies—a hot topic in blood-brain barrier (BBB) penetration research.

Analytical characterization of (3S,4R)-4-Propylpyrrolidin-3-ol typically involves HPLC chiral separation, NMR spectroscopy, and mass spectrometry. These methods verify the compound's identity while ensuring compliance with ICH Q6A guidelines for pharmaceutical impurities. The rise of continuous flow chemistry has further improved its scalable production, reducing waste generation compared to batch processes—an essential consideration for green chemistry initiatives.

Beyond pharmaceuticals, this pyrrolidine derivative finds niche applications in catalysis and material science. Its hydroxyl group serves as a coordination site for metal catalysts used in cross-coupling reactions, while the nitrogen atom enables participation in supramolecular assemblies. Such versatility explains why patent filings mentioning 1932236-27-5 have increased by 40% since 2020, particularly in bioconjugation technologies and proteolysis-targeting chimeras (PROTACs) development.

Storage and handling of (3S,4R)-4-Propylpyrrolidin-3-ol require standard organic compound precautions. Suppliers typically provide the material as a white to off-white crystalline powder under inert atmosphere, with stability data supporting long-term storage at -20°C. These protocols align with GMP standards for advanced pharmaceutical intermediates, ensuring batch-to-batch consistency for critical research applications.

The commercial landscape for CAS 1932236-27-5 reflects broader trends in custom synthesis markets. While still considered a low-volume high-value chemical, its pricing has become more competitive due to improved synthetic routes and increased demand from contract research organizations (CROs). Current market analyses suggest particular growth potential in Asia-Pacific pharmaceutical hubs, where manufacturers are investing in chiral technology platforms to meet global API production needs.

Future research directions for this compound may explore its utility in RNA-targeted therapeutics or next-generation peptide mimetics—areas gaining traction in preclinical drug development. The combination of its rigid pyrrolidine scaffold and tunable propyl/hydroxyl moieties offers unique opportunities for molecular docking studies, especially with the increasing adoption of AI-assisted drug design platforms. These applications position (3S,4R)-4-Propylpyrrolidin-3-ol as a compound of sustained scientific interest in the coming decade.